![molecular formula C22H28N2O4 B185500 N,N'-bis(4-ethoxyphenyl)hexanediamide CAS No. 21118-83-2](/img/structure/B185500.png)
N,N'-bis(4-ethoxyphenyl)hexanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N'-bis(4-ethoxyphenyl)hexanediamide, commonly known as BEH, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. BEH is a type of amide compound that is characterized by its unique chemical structure, which contains two ethoxyphenyl groups and a hexanediamide chain.
Mechanism of Action
The mechanism of action of BEH is not fully understood, but it is believed to interact with biological membranes and proteins, leading to changes in their structure and function. BEH has also been shown to have antioxidant properties, which may contribute to its biological activity.
Biochemical and Physiological Effects:
BEH has been shown to have a variety of biochemical and physiological effects, including the ability to inhibit the growth of cancer cells and to reduce inflammation. BEH has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of BEH is its ability to interact with biological membranes and proteins, which makes it useful for studying their structure and function. However, BEH is also relatively insoluble in water, which can limit its use in certain types of experiments.
Future Directions
There are many potential future directions for research on BEH, including the development of new drugs based on its structure, the investigation of its potential use in the treatment of neurodegenerative diseases, and the study of its interactions with biological membranes and proteins. Additionally, further research is needed to fully understand the mechanism of action of BEH and its potential applications in scientific research.
Synthesis Methods
BEH can be synthesized using a variety of methods, including the reaction of hexanediamine with 4-ethoxybenzoyl chloride in the presence of a catalyst. This reaction leads to the formation of the amide bond between the hexanediamine and 4-ethoxybenzoyl chloride, resulting in the formation of BEH.
Scientific Research Applications
BEH has been extensively studied for its potential use in various scientific research applications, including the development of new drugs, the study of protein-protein interactions, and the investigation of the structure and function of biological membranes.
properties
CAS RN |
21118-83-2 |
---|---|
Molecular Formula |
C22H28N2O4 |
Molecular Weight |
384.5 g/mol |
IUPAC Name |
N,N'-bis(4-ethoxyphenyl)hexanediamide |
InChI |
InChI=1S/C22H28N2O4/c1-3-27-19-13-9-17(10-14-19)23-21(25)7-5-6-8-22(26)24-18-11-15-20(16-12-18)28-4-2/h9-16H,3-8H2,1-2H3,(H,23,25)(H,24,26) |
InChI Key |
FUFIMTYTHMUEMV-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)NC(=O)CCCCC(=O)NC2=CC=C(C=C2)OCC |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CCCCC(=O)NC2=CC=C(C=C2)OCC |
Pictograms |
Environmental Hazard |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.